Cas no 51205-95-9 ([1,2,4]Triazolo[1,5-b]isoquinolin-5(1H)-one, 2-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-b]isoquinolin-5(1H)-one, 2-methyl-
• CAS No: 51205-95-9
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 4012889
• Update Time: 2025-06-07

[1,2,4]Triazolo[1,5-b]isoquinolin-5(1H)-one, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-b]isoquinolin-5(1H)-one, 2-methyl-
• [1,2,4]Triazolo[1,5-b]isoquinolin-5(3H)-one, 2-methyl-

• Inchi： 1S/C11H9N3O/c1-7-12-10-6-8-4-2-3-5-9(8)11(15)14(10)13-7/h2-6H,1H3,(H,12,13)
• InChI Key： SMWUSALQAGBBDM-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C=C2N=C(C)NN12

Additional information on [1,2,4]Triazolo[1,5-b]isoquinolin-5(1H)-one, 2-methyl-

Introduction to 2-Methyl-[1,2,4]Triazolo[1,5-b]isoquinolin-5(1H)-one (CAS No. 51205-95-9)

2-Methyl-[1,2,4]Triazolo[1,5-b]isoquinolin-5(1H)-one (CAS No. 51205-95-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique [1,2,4]triazolo[1,5-b]isoquinoline scaffold, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-methyl-[1,2,4]triazolo[1,5-b]isoquinolin-5(1H)-one consists of a fused ring system with a triazole and an isoquinoline moiety. The presence of the methyl group at the 2-position of the isoquinoline ring adds to its structural diversity and potentially influences its pharmacological properties. This compound has been extensively studied for its potential as an inhibitor of various enzymes and receptors, making it a promising lead for drug development.

Recent research has highlighted the multifaceted biological activities of 2-methyl-[1,2,4]triazolo[1,5-b]isoquinolin-5(1H)-one. Studies have shown that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antiproliferative effects against various cancer cell lines, suggesting its potential as an anticancer agent.

In the realm of neuropharmacology, 2-methyl-[1,2,4]triazolo[1,5-b]isoquinolin-5(1H)-one has been investigated for its neuroprotective effects. Research indicates that it can effectively reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings underscore the compound's potential in developing therapies for neurological disorders.

The pharmacokinetic profile of 2-methyl-[1,2,4]triazolo[1,5-b]isoquinolin-5(1H)-one has also been evaluated in preclinical studies. Results show that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Moreover, its low toxicity profile in animal models supports its safety for clinical use.

In addition to its therapeutic potential, 2-methyl-[1,2,4]triazolo[1,5-b]isoquinolin-5(1H)-one has been explored as a tool compound in chemical biology research. Its ability to modulate specific protein targets makes it a valuable reagent for probing biological pathways and validating therapeutic targets. This application has led to new insights into the mechanisms underlying various diseases and has facilitated the discovery of novel drug targets.

The synthesis of 2-methyl-[1,2,4]triazolo[1,5-b]isoquinolin-5(1H)-one has been optimized through various synthetic routes. One common approach involves the reaction of 3-aminoisoquinoline with methyl isocyanate followed by cyclization under appropriate conditions. These synthetic methods have been refined to improve yield and purity, making large-scale production feasible for both research and commercial purposes.

In conclusion, 2-methyl-[1,2,4]triazolo[1,5-b]isoquinolin-5(1H)-one (CAS No. 51205-95-9) is a promising compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, contributing to advancements in drug discovery and therapeutic innovation.